Cas no 51421-99-9 (4-Chloro-2-methoxypyrimidine)

4-Chloro-2-methoxypyrimidine structure
4-Chloro-2-methoxypyrimidine structure
Product Name:4-Chloro-2-methoxypyrimidine
CAS No:51421-99-9
MF:C5H5ClN2O
MW:144.55899977684
MDL:MFCD09025734
CID:56000
PubChem ID:575230
Update Time:2025-10-05

4-Chloro-2-methoxypyrimidine Chemical and Physical Properties

Names and Identifiers

    • 4-Chloro-2-methoxypyrimidine
    • 4-Chloro-2-methoxy-pyrimidine
    • Pyrimidine, 4-chloro-2-methoxy- (9CI)
    • Pyrimidine, 4-chloro-2-methoxy-
    • XCAMEGPUILTZSU-UHFFFAOYSA-N
    • PubChem23206
    • 6-chloro 2,4-methoxypyrimidine
    • 4-Chloro-2-methoxypyrimidine #
    • FCH836220
    • HP21438
    • RP01429
    • OR30545
    • AB49109
    • C2490G1
    • EN002018
    • HC210491
    • AM100898
    • Pyrimidine,4-chloro-2-methoxy- (9CI)
    • MDL: MFCD09025734
    • Inchi: 1S/C5H5ClN2O/c1-9-5-7-3-2-4(6)8-5/h2-3H,1H3
    • InChI Key: XCAMEGPUILTZSU-UHFFFAOYSA-N
    • SMILES: ClC1=CC=NC(=N1)OC

Computed Properties

  • Exact Mass: 144.00900
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 91
  • Topological Polar Surface Area: 35

Experimental Properties

  • Boiling Point: 234.5℃ at 760 mmHg
  • PSA: 35.01000
  • LogP: 1.13860

4-Chloro-2-methoxypyrimidine Customs Data

  • HS CODE:2933599090
  • Customs Data:

    China Customs Code:

    2933599090

    Overview:

    2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-Chloro-2-methoxypyrimidine Pricemore >>

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